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Compound of Interest

Compound Name: Alfuzosin Impurity 1

CAS No.: 19216-68-3

Cat. No.: B601916

Get Quote

Before executing any disposal protocol, laboratory personnel must understand the physical and

chemical properties of the waste. Alfuzosin Impurity 1 is typically handled as a solid powder,

making aerosolization the primary vector for accidental exposure[3].

Table 1: Quantitative Data and Operational Impact for Alfuzosin Impurity 1
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Property / Hazard Value / Specification
Causality / Operational
Impact

CAS Number 19216-68-3

Serves as the unique identifier

required for accurate

hazardous waste manifesting

and tracking[1].

Molecular Formula C12H17ClN4O2

Contains nitrogen and

chlorine; emits highly toxic

nitrogen oxides (NOx) and

hydrogen chloride (HCl) gas

upon combustion[1].

Physical State Solid powder

High risk of aerosolization;

strictly prohibits dry-sweeping.

Requires wet-wiping or HEPA

vacuuming[3].

Extinguishing Media
Water spray, CO2, dry

chemical

High-pressure water jets must

be avoided to prevent the

formation of explosive or

inhalable dust clouds[3].

Section 2: Regulatory Framework and Safety
Prerequisites
Under the4, facilities handling Alfuzosin Impurity 1 must integrate its specific hazards into

their written Chemical Hygiene Plan (CHP)[4]. Because the compound emits toxic fumes upon

degradation, the5 that pharmaceutical waste of this nature be routed to permitted medical or

hazardous waste incinerators rather than standard landfills or municipal sewers[5].

Section 3: Procedural Methodologies
Protocol A: Accidental Spill Containment and Recovery
The primary goal during a spill is to prevent the active pharmaceutical powder from becoming

airborne.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.10xchem.com/prod/19216-68-3
https://www.10xchem.com/prod/19216-68-3
https://www.msdsdigital.com/system/files/Alfuzosin%20HCl%20ER%20Tablets%20SDS%20Rev%2001.pdf
https://www.msdsdigital.com/system/files/Alfuzosin%20HCl%20ER%20Tablets%20SDS%20Rev%2001.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3404LABORATORY-SAFETY-GUIDANCE.pdf
https://www.benchchem.com/product/b601916/docs?utm_src=pdf-body#section-1-chemical-profiling-and-hazard-causality
https://www.osha.gov/sites/default/files/publications/OSHA3404LABORATORY-SAFETY-GUIDANCE.pdf
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601916?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate & Ventilate: Immediately clear non-essential personnel from the area. Ensure local

exhaust ventilation (e.g., fume hoods) remains active to capture ambient particulates.

Don PPE: Operators must equip a NIOSH-approved respirator (N95 or P100), chemical-

resistant nitrile gloves, and tight-fitting safety goggles[2].

Dust Suppression: Lightly mist the spilled powder with water.

Causality: Water increases the mass and cohesion of the particles, effectively neutralizing

the risk of aerosolization and subsequent inhalation[3].

Collection: Use a dedicated HEPA-filtered vacuum or carefully scoop the moistened material

using a non-sparking tool[3].

Decontamination: Wash the spill area thoroughly with soap and water, absorbing the residual

liquid with inert absorbent pads[2].

Containerization & Validation: Place all collected material and contaminated PPE into a

primary sealable container, then into a secondary hazardous waste bag. Validation: Visually

inspect the spill site under bright light for residual powder; sign off on the incident log to close

the recovery loop.

Protocol B: Routine Laboratory Disposal & Incineration
Preparation
Pharmaceutical waste must be systematically segregated to ensure complete thermal

destruction and prevent dangerous chemical interactions.

Segregation: Isolate Alfuzosin Impurity 1 waste from infectious medical waste ("red bag"

waste) and incompatible chemicals.

Causality: Mixing pharmaceutical and infectious waste complicates the disposal pathway,

as not all infectious waste incinerators are permitted or equipped to handle complex

chemical degradation[5].

Labeling: Clearly label the container as "Non-Creditable Pharmaceutical Waste - Toxic" in

accordance with environmental regulations[5].
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Storage: Store in a cool, well-ventilated area away from direct sunlight. Ensure secondary

containment is used to prevent environmental release in case of primary container failure[2].

Vendor Handoff: Transfer the waste to a licensed hazardous waste transporter. Validation:

Cross-reference the waste manifest weight with the laboratory's internal CHP inventory log to

ensure zero diversion.

Thermal Destruction: The waste must be processed in a controlled-air or excess-air medical

waste incinerator.

Causality: High-temperature incineration (>850°C) is required to break down the complex

quinazoline ring structure. The incinerator must be equipped with secondary mixing

chambers and scrubbers to neutralize the HCl and NOx gases generated during

combustion[6].

Section 4: Operational Disposal Workflow
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Operational workflow for the containment, segregation, and incineration of Alfuzosin Impurity
1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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